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For researchers, scientists, and professionals in drug development, precision and efficiency in

data interaction are paramount. While often overlooked, the choice of a USB keyboard can

significantly impact productivity and data entry accuracy. This guide provides a comparative

analysis of USB keyboard latency and performance, focusing on key metrics and the

methodologies used to evaluate them. As the specific model "AN7602" did not yield dedicated

performance data, this comparison focuses on prevalent keyboard technologies to inform

purchasing and usage decisions.

Comparative Performance of USB Keyboard
Technologies
The following table summarizes the key performance differences between standard membrane,

mechanical, and gaming keyboards based on publicly available data and testing

methodologies.
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Feature
Standard
Membrane
Keyboard

Mechanical
Keyboard

Gaming Keyboard
(Mechanical)

Typical Latency 30+ ms 15-25 ms < 15 ms

Polling Rate 125 Hz (8 ms interval)
125 Hz - 1000 Hz (8

ms - 1 ms)

1000 Hz - 8000 Hz (1

ms - 0.125 ms)

Switch Type Rubber Dome
Mechanical (e.g.,

Cherry MX, Gateron)

Optimized

Mechanical/Optical/M

agnetic

N-Key Rollover

(NKRO)

Typically 6-Key

Rolover
Often N-Key Rollover N-Key Rollover

Durability

(Keystrokes)
~5-20 million 50-100+ million 70-100+ million

Primary Use Case General Office Work Typing, Programming

Competitive Gaming,

High-Frequency Data

Entry

Experimental Protocols for Performance Evaluation
The data presented above is derived from established testing protocols designed to quantify

keyboard performance. The primary methodologies are outlined below.

Latency Measurement
End-to-end latency is the duration from the physical actuation of a key to the moment the

corresponding signal is received by the computer.

Key Actuation: A solenoid, acting as a mechanical finger, is used to press a key with

consistent force and timing. This ensures repeatable measurements.

Signal Interception: A USB protocol analyzer (e.g., Beagle USB 480) is placed between the

keyboard and the computer to intercept and timestamp the USB packet corresponding to the

key press.[1]
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Data Analysis: The time difference between the solenoid making contact with the key and the

timestamp of the USB packet provides the latency measurement. A large number of samples

(e.g., 200) are collected to calculate a reliable average.[2]

Visual Confirmation: A high-speed camera can be used as a visual aid to record the delay

between the physical key press and the action appearing on-screen, although this method

measures the entire system latency (including display lag) rather than just the keyboard's

latency.

Polling Rate Verification
The polling rate is the frequency at which the keyboard sends data to the computer. A higher

polling rate reduces the time the keyboard has to wait to send a keystroke after it has been

processed.

Software Analysis: Specialized software tools can be used to query the USB host controller

and determine the polling interval requested by the keyboard. Common polling rates are 125

Hz (8ms), 500 Hz (2ms), and 1000 Hz (1ms).[3][4]

Protocol Analyzer: A USB protocol analyzer can also be used to directly measure the time

between consecutive data packets sent by the keyboard, providing an accurate, real-world

measurement of the polling rate.

N-Key Rollover (NKRO) and Ghosting Test
N-key rollover refers to a keyboard's ability to correctly register multiple simultaneous key

presses. Ghosting is the phenomenon where unpressed keys are incorrectly registered when

multiple keys are pressed.

Software Testing: Specialized software, such as the Microsoft Anti-Ghosting Demo, is used

to test key combinations.[5]

Simultaneous Press Test: The tester presses multiple keys simultaneously, particularly

around common clusters like WASD, to verify that all inputs are registered correctly and no

ghost keys appear. Gaming keyboards are often designed with full N-key rollover, meaning

every key press is registered independently.[6]
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Visualizing the Keyboard Latency Pathway
The following diagram illustrates the sequence of events that contribute to the total latency of a

USB keyboard.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keyboard Hardware

Computer System

1. Physical Key Press

2. Switch Actuation & Debounce

Mechanical Delay

3. Microcontroller (MCU) Processing

Scan Rate & Debounce Time

4. USB Packet Sent

Firmware Processing

5. USB Host Polling

Polling Interval Delay

6. OS Input Processing

7. Application Response
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Caption: Workflow of USB keyboard signal transmission and latency sources.
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This guide provides a foundational understanding of the factors influencing USB keyboard

latency and performance. For professionals in research and development, selecting a keyboard

with lower latency and higher performance metrics, such as a mechanical or gaming keyboard,

can lead to more efficient and accurate interaction with complex datasets and software.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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